Cas no 1007882-58-7 (tert-butyl (2S)-2-(1H-imidazol-2-yl)pyrrolidine-1-carboxylate)

Tert-butyl (2S)-2-(1H-imidazol-2-yl)pyrrolidine-1-carboxylate is a chiral intermediate widely used in pharmaceutical synthesis and organic chemistry research. Its key advantages include a stable tert-butyloxycarbonyl (Boc) protecting group, which enhances handling and storage stability, and a stereogenic center that facilitates enantioselective synthesis. The imidazole moiety offers versatile reactivity for further functionalization, making it valuable in the development of bioactive compounds. This compound is particularly useful in peptidomimetics and heterocyclic chemistry due to its rigid pyrrolidine backbone and compatibility with standard coupling reactions. High purity and well-defined stereochemistry ensure reproducibility in synthetic applications.
tert-butyl (2S)-2-(1H-imidazol-2-yl)pyrrolidine-1-carboxylate structure
1007882-58-7 structure
Product Name:tert-butyl (2S)-2-(1H-imidazol-2-yl)pyrrolidine-1-carboxylate
CAS No:1007882-58-7
MF:C12H19N3O2
MW:237.298162698746
MDL:MFCD16660093
CID:1026683
PubChem ID:49783269
Update Time:2025-06-08

tert-butyl (2S)-2-(1H-imidazol-2-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (S)-tert-Butyl 2-(1H-imidazol-2-yl)pyrrolidine-1-carboxylate
    • (S)-2-(1H-imidazol-2-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester
    • tert-butyl (2S)-2-(1H-imidazol-2-yl)pyrrolidine-1-carboxylate
    • PYR152
    • tert-butyl 2-(1H-imidazol-2-yl)pyrrolidine-1-carboxylate
    • Y5843
    • EOS-61042
    • -tert-Butyl 2-(1H-imidazol-2-yl)
    • tert-Butyl (S)-2-(1H-imidazol-2-yl)pyrrolidine-1-carboxylate
    • GHITWFDHFOLATC-VIFPVBQESA-N
    • 1-Pyrrolidinecarboxylic acid, 2-(1H-imidazol-2-yl)-, 1,1-dimethylethyl ester, (2S)-
    • SB17693
    • (2S)-1-Boc-2-(1H-imidazol-2-yl)pyrrolidine
    • (S);-tert-But
    • 1007882-58-7
    • DB-362407
    • SCHEMBL47019
    • CS-M3325
    • DS-14460
    • AMY35435
    • P11927
    • DTXSID10678537
    • (S)-tert-Butyl2-(1H-imidazol-2-yl)pyrrolidine-1-carboxylate
    • AKOS016003753
    • MFCD16660093
    • A897336
    • MDL: MFCD16660093
    • Inchi: 1S/C12H19N3O2/c1-12(2,3)17-11(16)15-8-4-5-9(15)10-13-6-7-14-10/h6-7,9H,4-5,8H2,1-3H3,(H,13,14)/t9-/m0/s1
    • InChI Key: GHITWFDHFOLATC-VIFPVBQESA-N
    • SMILES: O(C(C)(C)C)C(N1CCC[C@H]1C1=NC=CN1)=O

Computed Properties

  • Exact Mass: 237.14800
  • Monoisotopic Mass: 237.147726857g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.2
  • XLogP3: 1.3

Experimental Properties

  • Density: 1.170±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 422.6±38.0°C at 760 mmHg
  • Solubility: Slightly soluble (7.1 g/l) (25 º C),
  • PSA: 58.22000
  • LogP: 2.41960

tert-butyl (2S)-2-(1H-imidazol-2-yl)pyrrolidine-1-carboxylate Security Information

  • Signal Word:Warning
  • Hazard Statement: H302-H317
  • Warning Statement: P280
  • Storage Condition:Sealed in dry,2-8°C(BD215738)

tert-butyl (2S)-2-(1H-imidazol-2-yl)pyrrolidine-1-carboxylate Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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